Cas no 947383-04-2 (4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide
• CAS No: 947383-04-2
• MF: C₁₆H₁₀FNO₃S
• MW: 315.31890630722
• CID: 5845751
• PubChem ID: 9601197
• Update Time: 2025-05-24

4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-fluoro-N-(4-oxonaphthalen-1(4H)-ylidene)benzenesulfonamide
• Benzenesulfonamide, 4-fluoro-N-(4-oxo-1(4H)-naphthalenylidene)-, [N(E)]-
• (NE)-4-fluoro-N-(4-oxonaphthalen-1-ylidene)benzenesulfonamide
• 947383-04-2
• BIM-0013833.P001
• SCHEMBL3768040
• F0808-1816
• AKOS001663653
• 4-fluoro-N-[(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidene]benzene-1-sulfonamide
• 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide

• Inchi： 1S/C16H10FNO3S/c17-11-5-7-12(8-6-11)22(20,21)18-15-9-10-16(19)14-4-2-1-3-13(14)15/h1-10H/b18-15+
• InChI Key： ARNIWRAVNYNAQF-OBGWFSINSA-N
• SMILES： N(=C1/C=CC(=O)C2=CC=CC=C/12)/S(C1C=CC(F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 315.03654252g/mol
• Monoisotopic Mass: 315.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 481.0±55.0 °C(Predicted)
• pka: -7.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide

Introduction to 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide (CAS No. 947383-04-2)

4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No. 947383-04-2), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes a naphthalene core modified with a fluoro substituent, an imine linkage, and a sulfonamide functional group. The unique arrangement of these functional elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide is meticulously designed to optimize its interaction with biological targets. The presence of the fluoro group at the para position of the benzene ring enhances lipophilicity while modulating metabolic stability, a critical factor in drug design. The naphthalene scaffold, known for its rigidity and aromaticity, serves as a stable platform for further derivatization, enabling the development of analogs with tailored biological activities. The imine functionality introduces a polar double bond that can engage in hydrogen bonding or participate in coordination interactions with biomolecules, while the sulfonamide moiety contributes to solubility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide. Studies suggest that the compound exhibits potential binding interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders. The fluoro substituent, in particular, has been shown to improve pharmacokinetic profiles by enhancing bioavailability and reducing metabolic clearance.

In vitro investigations have highlighted the compound's ability to modulate key signaling cascades associated with disease progression. For instance, preliminary studies indicate that 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide may inhibit the activity of cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis and inflammation. Additionally, its interaction with other therapeutic targets such as kinases and transcription factors has been explored, revealing potential applications in oncology and neurodegenerative diseases.

The sulfonamide group in 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide plays a crucial role in determining its solubility and pharmacological activity. Sulfonamides are well-documented pharmacophores in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. This property not only enhances binding affinity but also contributes to favorable pharmacokinetic properties. The presence of the oxo group at the 4-position of the naphthalene ring further stabilizes the molecule's conformation, ensuring optimal orientation for biological interaction.

Recent research has also explored the synthetic pathways for 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide, aiming to develop efficient and scalable methods for its production. Advances in green chemistry principles have led to the optimization of synthetic routes that minimize waste generation and energy consumption. These efforts align with global trends toward sustainable pharmaceutical manufacturing practices.

The potential therapeutic applications of 4-fluoro-N-(1E)-4-oxo-1,4-dihydronaphthalen-1-ylidenebenzene-1-sulfonamide are further supported by its structural versatility. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with enhanced potency or selectivity. This flexibility underscores the compound's significance as a building block for novel drug candidates.

In conclusion, 4-fluoro-N-(1E)-4-oxyo-l , . -dihydrorathlen-l -ylidenrbenzenr-l -sulfrnarmide (CAS No . 947383 -04 -2) represents an exciting avenue for research in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological data , position it as a valuable asset i n drug discovery efforts aimed at addressing various human diseases . As research progresses , further elucidation of its mechanism(s) o f action will be essential to realizing its full therapeutic potential .